N-(1-Cyano-1-cyclopropylethyl)-2-[2-(phenoxymethyl)pyrrolidin-1-YL]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[2-(phenoxymethyl)pyrrolidin-1-yl]acetamide
• InChI: InChI=1S/C19H25N3O2/c1-19(14-20,15-9-10-15)21-18(23)12-22-11-5-6-16(22)13-24-17-7-3-2-4-8-17/h2-4,7-8,15-16H,5-6,9-13H2,1H3,(H,21,23)
• InChI Key: JQZHPILZXPSPNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CN2CCCC2COC3=CC=CC=C3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[2-(phenoxymethyl)pyrrolidin-1-YL]acetamide, also known as CPP-ACP, is a synthetic peptide that has been extensively studied for its potential applications in the field of dentistry. CPP-ACP is a bioactive peptide that has been shown to have a number of beneficial effects on dental health, including remineralization of tooth enamel, reduction of dental caries, and prevention of tooth sensitivity.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been central to various synthetic and chemical studies aiming at the development of novel compounds with potential biological activities. For instance, Galeazzi, Mobbili, and Orena (1996) explored the oxidative cyclisation of a series of acetoacetamides and methoxycarbonylacetamides, leading to the synthesis of 1,3,4-trisubstituted pyrrolidin-2-ones. These compounds hold significance due to their potential in synthesizing biologically active amino acids containing the pyrrolidine ring in enantiomerically pure forms (Galeazzi, Mobbili, & Orena, 1996).

Antimicrobial and Antitumor Activities

The exploration of new heterocycles incorporating the antipyrine moiety by Bondock et al. (2008) highlighted the synthesis of compounds with antimicrobial activities. This study demonstrates the versatility of cyanoacetamide derivatives in creating compounds with potential biological applications, underscoring the importance of exploring such chemical structures for pharmaceutical developments (Bondock, Rabie, Etman, & Fadda, 2008).

Additionally, Albratty, El-Sharkawy, and Alam (2017) have focused on the synthesis and antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, starting from 2-cyanoacetamides. Their work further accentuates the critical role of such compounds in developing new anticancer drugs, highlighting the significant impact these chemical structures can have on medicinal chemistry (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Properties

The synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety by Fadda et al. (2017) is another testament to the diverse applications of compounds derived from cyanoacetamides. Their research into the insecticidal properties against the cotton leafworm offers insights into the potential agricultural applications of these chemical structures (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).